Scaffold Oxidation State Comparison: Non‑Oxidized 5H‑Pyrrolo[3,4‑b]pyridine vs. 5‑Oxo and 5,7‑Dione Analogs
The target compound retains a fully reduced 5H‑pyrrolo[3,4‑b]pyridine core, whereas the DPP4 inhibitor BMS‑767778 incorporates a 5‑oxo group and the PNKP inhibitor A12B4C3 contains a 5,7‑dione. The oxidation state alters the hydrogen‑bonding capacity and the conformational preferences of the bicyclic system. BMS‑767778 achieves DPP4 Ki = 0.94 nM, and A12B4C3 achieves PNKP IC50 = 60 nM; no published target‑engagement data exist for the non‑oxidized form . This structural divergence means the target compound cannot be assumed to share the potency or selectivity profile of either oxidized analog, and it may be useful as a negative‑control scaffold in target‑identification campaigns .
| Evidence Dimension | Core oxidation state and reported primary target activity |
|---|---|
| Target Compound Data | Non‑oxidized 5H‑pyrrolo[3,4‑b]pyridine; no published IC50/Ki |
| Comparator Or Baseline | BMS‑767778 (5‑oxo): DPP4 Ki = 0.94 nM; A12B4C3 (5,7‑dione): PNKP IC50 = 60 nM |
| Quantified Difference | Not calculable; oxidation state difference precludes direct potency comparison |
| Conditions | Biochemical assays as reported in vendor datasheets |
Why This Matters
The absence of the 5‑oxo/5,7‑dione modification makes the target compound a chemically distinct tool for probing the structure‑activity relationship of pyrrolopyridine‑based inhibitors.
